Cas no 26226-45-9 (prop-1-ene-1-sulfonyl chloride)

• Product Name: prop-1-ene-1-sulfonyl chloride
• CAS No: 26226-45-9
• MF: C₃H₅ClO₂S
• MW: 140.588598966599
• CID: 1430286
• PubChem ID: 12508394
• Update Time: 2025-06-13

prop-1-ene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-Propene-1-sulfonyl chloride
• prop-1-ene-1-sulfonyl chloride
• SY347067
• 1-Propene-1-sulfonyl chloride, (1E)-
• (E)-1-Propene-1-sulfonyl Chloride
• 26226-45-9
• AKOS026728768
• AT31239

• Inchi： 1S/C3H5ClO2S/c1-2-3-7(4,5)6/h2-3H,1H3
• InChI Key： GZYRNGLILQCDRQ-UHFFFAOYSA-N
• SMILES： ClS(C=CC)(=O)=O

Computed Properties

• Exact Mass: 139.96995
• Monoisotopic Mass: 139.9698783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Sulfonyl halides Sulfonyl chlorides

Additional information on prop-1-ene-1-sulfonyl chloride

Comprehensive Guide to Prop-1-ene-1-sulfonyl chloride (CAS No. 26226-45-9): Properties, Applications, and Industry Insights

Prop-1-ene-1-sulfonyl chloride (CAS No. 26226-45-9) is a specialized organic compound widely recognized for its role as a versatile sulfonylation reagent in synthetic chemistry. With the molecular formula C₃H₅ClO₂S, this compound features a reactive sulfonyl chloride group attached to a propene backbone, making it invaluable for constructing sulfonamide derivatives and other functionalized intermediates. Its unique reactivity profile has garnered attention across pharmaceuticals, agrochemicals, and materials science.

In recent years, the demand for high-purity sulfonylating agents like prop-1-ene-1-sulfonyl chloride has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for "CAS 26226-45-9 solubility" or "prop-1-ene-1-sulfonyl chloride synthesis," reflecting its technical relevance. The compound’s ability to facilitate selective bond formation under mild conditions aligns with the industry’s shift toward sustainable synthesis methods.

From a structural perspective, the allylic sulfonyl chloride moiety in prop-1-ene-1-sulfonyl chloride offers distinct advantages. Its electron-deficient double bond enhances reactivity in Michael additions and cycloadditions, while the sulfonyl chloride group serves as a leaving group in nucleophilic substitutions. These traits are frequently explored in queries like "26226-45-9 reaction mechanisms" or "prop-1-ene-1-sulfonyl chloride stability," highlighting its multifaceted utility.

Applications of CAS No. 26226-45-9 extend to peptide modification and polymer crosslinking, where its sulfonylation efficiency is critical. Industry professionals often investigate "prop-1-ene-1-sulfonyl chloride handling precautions" or "26226-45-9 suppliers," underscoring the need for reliable technical data. The compound’s compatibility with aqueous-organic biphasic systems further supports its use in catalytic processes.

Emerging trends, such as bioconjugation techniques and click chemistry, have amplified interest in prop-1-ene-1-sulfonyl chloride. Searches for "CAS 26226-45-9 price" or "bulk sulfonyl chloride derivatives" indicate its commercial significance. Analytical methods like HPLC and NMR are routinely employed to verify its purity, addressing common concerns about "26226-45-9 spectroscopic data."

In summary, prop-1-ene-1-sulfonyl chloride (CAS No. 26226-45-9) remains a cornerstone in modern synthetic workflows. Its adaptability to high-throughput screening and cascade reactions positions it as a key enabler of innovation. For laboratories seeking "custom sulfonylation solutions" or "CAS 26226-45-9 technical specifications," this compound offers a robust toolkit for diverse chemical transformations.